Cas no 28995-88-2 (Benzene, 1-methyl-4-[(phenylethynyl)sulfonyl]-)

• Product Name: Benzene, 1-methyl-4-[(phenylethynyl)sulfonyl]-
• CAS No: 28995-88-2
• MF: C₁₅H₁₂O₂S
• MW: 256.319582939148
• CID: 1437069
• PubChem ID: 11086367
• Update Time: 2025-04-20

Benzene, 1-methyl-4-[(phenylethynyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-4-[(phenylethynyl)sulfonyl]-
• 1-methyl-4-(2-phenylethynylsulfonyl)benzene
• 4-methylphenyl phenylethynyl sulfone
• phenylethynyl 4-methylphenyl sulfone
• 1-methyl-4-[(phenylethynyl)sulfonyl]benzene
• 1-METHYL-4-(PHENYLETHYNESULFONYL)BENZENE
• 28995-88-2
• DTXSID40454745
• HS-4482
• 1-p-tolylsulfonyl-2-phenylethyne
• 1-Methyl-4-((phenylethynyl)sulfonyl)benzene
• 1-methyl-4-(2-phenyl-ethynylsulfonyl)-benzene

• Inchi： 1S/C15H12O2S/c1-13-7-9-15(10-8-13)18(16,17)12-11-14-5-3-2-4-6-14/h2-10H,1H3
• InChI Key： LCFRAXQOCAQFJR-UHFFFAOYSA-N
• SMILES： S(C#CC1C=CC=CC=1)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 256.05600
• Monoisotopic Mass: 256.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 3.85870